2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,4-dimethoxyphenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C15H24N2O3/c1-19-14-4-3-13(15(11-14)20-2)12-17-7-5-16(6-8-17)9-10-18/h3-4,11,18H,5-10,12H2,1-2H3
• InChI Key: VSSDIGTYXJQFAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2)CCO)OC
• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol

Description

2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol, also known as DBZPE, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has also been investigated as a potential treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. In addition, 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol is not fully understood, but it is believed to act as an agonist at the gamma-aminobutyric acid (GABA) receptor. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity in the central nervous system. By binding to the GABA receptor, 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol may enhance the inhibitory effects of GABA, leading to its various biological activities.
Biochemical and Physiological Effects:
2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, reducing pain and inflammation in animal models of inflammatory diseases. 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has also been shown to have anticonvulsant effects, reducing seizures in animal models of epilepsy. In addition, 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has been shown to have antibacterial and antifungal properties, inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research. 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has also been shown to have low toxicity and is well-tolerated in animal studies. However, there are also some limitations to using 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol in laboratory experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions. In addition, more research is needed to determine the optimal dosage and administration route for 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol.

Future Directions

There are several future directions for research on 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol. One area of interest is its potential as a treatment for neurological disorders, including Parkinson's disease and Alzheimer's disease. Further studies are needed to determine the efficacy and safety of 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol in these conditions. Another area of interest is its potential as an antimicrobial agent. 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol has been shown to have antibacterial and antifungal properties, and further research is needed to determine its potential as a treatment for infectious diseases. Finally, more research is needed to fully understand the mechanism of action of 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol and its effects on various biological systems.

Synthesis Methods

The synthesis of 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol involves several steps, starting with the reaction of 2,4-dimethoxybenzaldehyde with piperazine in the presence of a base catalyst. The resulting intermediate is then reacted with ethylene oxide to form 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol. This method has been optimized for high yield and purity and has been used in several studies to obtain 2-[4-(2,4-dimethoxybenzyl)-1-piperazinyl]ethanol for further research.